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Compound of Interest

Compound Name: 2614W94

Cat. No.: B1663313

Initial Assessment and Product Identification

Extensive research indicates that the product identifier "2614W94" is likely a typographical
error. The search results consistently point towards the Sierra Marine 18-2614 Outdrive Gasket
Set, a widely available aftermarket part for MerCruiser stern drives manufactured between
1967 and 1982. This guide will proceed under the assumption that the intended subject is the
Sierra Marine 18-2614 gasket set.

However, it is crucial to note for the target audience of researchers, scientists, and drug
development professionals that detailed material specifications for this consumer-grade marine
product are not publicly available. Manufacturers of such aftermarket parts are not typically
required to disclose the precise polymer composition, curing agents, and fillers used in their
gaskets. This lack of specific material data precludes the creation of a comprehensive and
reliable application guide suitable for a scientific or research context.

Without fundamental information on the gasket's material composition, it is not possible to
provide the requested detailed application notes, experimental protocols, and visualizations
regarding chemical compatibility, temperature and pressure ratings, or potential leachables and
extractables. The performance of a gasket in a laboratory or pharmaceutical setting is critically
dependent on these properties.

General Application of Sierra Marine 18-2614 Gasket Set

The Sierra 18-2614 is a multi-component kit designed to replace original equipment
manufacturer (OEM) gaskets in the outdrive unit of specified MerCruiser marine engines.[1][2]
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[BIA151617118][9][10] The set typically includes various gaskets and O-rings necessary for
sealing different components of the outdrive system to prevent water ingress and lubricant
leakage.

Limitations for Scientific and Research Applications

The gaskets and O-rings within the Sierra 18-2614 set are engineered for performance in a
marine environment, where they are exposed to water, salt, and petroleum-based lubricants.
The specific materials are chosen for durability and sealing effectiveness under these
conditions.

However, in a research or drug development setting, the requirements for material compatibility
are far more stringent. The potential for chemical reactions between the gasket material and
experimental reagents, solvents, or drug products could compromise experimental results or
product purity. Furthermore, the lack of data on temperature and pressure tolerances makes
their use in any process outside of their intended application unreliable and potentially
hazardous.

Recommendations for the Target Audience

For researchers, scientists, and drug development professionals requiring gaskets for their
equipment and processes, it is imperative to source materials from suppliers who can provide
comprehensive documentation, including:

o Material Certification: A certificate of conformity that specifies the exact material composition.
o Chemical Compatibility Data: Detailed charts listing resistance to a wide range of chemicals.
o Temperature and Pressure Ratings: Clear operating limits for temperature and pressure.

o Extractables and Leachables Data: Information on potential substances that could be
extracted from the material under various conditions.

Conclusion

While the "2614W94" gasket is identified with high probability as the Sierra Marine 18-2614
Outdrive Gasket Set, the absence of detailed material specifications renders it unsuitable for
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the demanding applications of the scientific and research community. The creation of detailed
application notes, protocols, and diagrams as requested is not feasible due to this critical
information gap. Professionals in these fields are strongly advised to procure gaskets from
specialized suppliers who can provide the necessary documentation and quality assurance for
their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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